Cas no 2229362-86-9 (1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol
• CAS No: 2229362-86-9
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6259518
• PubChem ID: 165635253
• Update Time: 2025-05-20

1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol
• 2229362-86-9
• EN300-1988427

• Inchi： 1S/C10H12ClNO3/c1-12-4-8(13)6-2-7(11)10-9(3-6)14-5-15-10/h2-3,8,12-13H,4-5H2,1H3
• InChI Key： NGNNPYXLURNRFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)C(CNC)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol

1-(7-Chloro-1,3-Dioxaindan-5-Yl)-2-(Methylamino)Ethan-1-Ol: A Comprehensive Overview

The compound 1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol, with CAS No. 2229362-86-9, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a dioxaindane ring system, a chloro substituent, and a methylamino alcohol moiety. These features make it a promising candidate for various applications in drug discovery and material science.

Chemical Structure and Synthesis

The molecular structure of 1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol is highly intricate. The dioxaindane ring system forms the core of the molecule, with a chlorine atom attached at the 7-position and a hydroxymethyl group substituted at the 5-position. The presence of the methylamino group introduces additional complexity, as it can participate in hydrogen bonding and other non-covalent interactions. Recent studies have focused on optimizing the synthesis of this compound, employing advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to enhance yield and purity.

Pharmacological Activity

Emerging research has highlighted the potential pharmacological activity of 1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol. Preclinical studies suggest that this compound exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activity of certain kinases and to scavenge reactive oxygen species (ROS), making it a potential candidate for anti-inflammatory and antioxidant therapies. Furthermore, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties.

Applications in Drug Discovery

The unique combination of functional groups in this compound makes it an attractive lead molecule for drug discovery efforts. Its dioxaindane ring system provides structural rigidity, which is often desirable in drug candidates to enhance binding affinity to target proteins. The methylamino group introduces additional flexibility and hydrogen bonding capacity, further enhancing its potential as a bioactive agent. Recent studies have explored its potential as a scaffold for developing novel kinase inhibitors and anti-inflammatory agents.

Safety and Toxicological Profile

As with any novel chemical entity, understanding the safety profile of 1-(7-chloro-1,3-dioxaindan-5-yl)-2-(methylamino)ethan-1-ol is crucial before advancing it into clinical trials. Initial toxicological studies indicate that the compound exhibits low acute toxicity in animal models. However, long-term safety studies are still underway to assess its potential for chronic toxicity or genotoxicity. Regulatory agencies have emphasized the importance of thorough safety assessments for compounds intended for therapeutic use.

Future Directions

The future of 1-(7-chloro-1,3-dioxaindan-5-y